Cas no 10162-82-0 (Pyrrole-ND)

Pyrrole-ND Properties

Names and Identifiers

• 1H-Pyrrole-1-d (9CI)
• PYRROLE-ND
• 1-Deuterio-pyrrol
• 1-deuterio-pyrrole
• 1H-Pyrrole-1-carboxylic acid, anhydride
• 1H-pyrrole-1-carboxylic anhydride
• 1-pyrrolecarboxylic anhydride
• AC1L7ENZ
• AC1Q5XEW
• ACMC-20mb9k
• CTK0D6465
• N-d1-pyrrole
• NSC620334
• pyrrole-1-carboxylic acid anhydride
• pyrrole-1-carboxylic anhydride
• pyrrole-1-d
• pyrrole-1-d1
• pyrrole-N-D
• 1-Deuteriopyrrole
• D98995
• N-Deutero-pyrrol
• 10162-82-0
• AKOS015910448
• 1H-Pyrrole-1-d(9ci)
• +Expand

• MDL： MFCD03428268
• InChIKey： KAESVJOAVNADME-DYCDLGHISA-N
• Inchi： InChI=1S/C4H5N/c1-2-4-5-3-1/h1-5H/i/hD
• SMILES： [2H]N1C=CC=C1

Computed Properties

• Exact Mass: 69.05479
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 68.048
• Heavy Atom Count: 5
• Complexity: 22.8
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 15.8A^2

Experimental Properties

• LogP: 1.01470
• PSA: 4.93
• Boiling Point: 129.8 °C at 760 mmHg
• Flash Point: 33.3 °C
• Density: 1.005